Cas no 1059700-16-1 (3-methyl-3,6-Diazabicyclo[3.1.1]heptane)

• Product Name: 3-methyl-3,6-Diazabicyclo[3.1.1]heptane
• CAS No: 1059700-16-1
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD28098138
• CID: 1097724
• PubChem ID: 21138914
• Update Time: 2025-10-29

3-methyl-3,6-Diazabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3,6-Diazabicyclo[3.1.1]heptane
• 3-Methyl-3,6-diaza-bicyclo[3.1.1]heptane
• SCHEMBL12564440
• CS-0029960
• 1059700-16-1
• EN300-6996455
• s12233
• C6H12N2
• SB12230

• MDL： MFCD28098138
• Inchi： 1S/C6H12N2/c1-8-3-5-2-6(4-8)7-5/h5-7H,2-4H2,1H3
• InChI Key： PWOVIVDQSUNZNN-UHFFFAOYSA-N
• SMILES： N1C2CN(C)CC1C2

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-methyl-3,6-Diazabicyclo[3.1.1]heptane

Comprehensive Overview of 3-methyl-3,6-Diazabicyclo[3.1.1]heptane (CAS No. 1059700-16-1)

3-methyl-3,6-Diazabicyclo[3.1.1]heptane (CAS No. 1059700-16-1) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of diazabicycloalkanes, which are known for their versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "3-methyl-3,6-Diazabicyclo[3.1.1]heptane synthesis" and "CAS 1059700-16-1 applications," highlighting its relevance in modern chemistry.

The molecular structure of 3-methyl-3,6-Diazabicyclo[3.1.1]heptane features a rigid bicyclic framework with two nitrogen atoms, making it an excellent scaffold for designing bioactive molecules. Its 3D conformation and steric properties are particularly advantageous in medicinal chemistry, where it is often used as a building block for central nervous system (CNS) drugs. The compound's high solubility and stability under physiological conditions further enhance its utility in drug formulation.

In recent years, the demand for 3-methyl-3,6-Diazabicyclo[3.1.1]heptane has surged due to its potential in developing neurological therapeutics. Searches for "diazabicycloheptane derivatives in Alzheimer's research" and "1059700-16-1 mechanism of action" reflect growing interest in its pharmacological applications. The compound's ability to modulate neurotransmitter receptors positions it as a promising candidate for treating disorders like Parkinson's disease and depression.

From a synthetic perspective, 3-methyl-3,6-Diazabicyclo[3.1.1]heptane can be prepared via multi-step organic reactions, including cyclization and alkylation techniques. Chemists often explore "optimized synthesis of 3-methyl-3,6-Diazabicyclo[3.1.1]heptane" to improve yield and purity. Advances in green chemistry have also led to more sustainable production methods, aligning with global trends toward environmentally friendly synthesis.

The commercial market for 3-methyl-3,6-Diazabicyclo[3.1.1]heptane is expanding, driven by its applications in high-value pharmaceuticals and specialty chemicals. Suppliers and manufacturers frequently list this compound under keywords like "buy 1059700-16-1" and "3-methyl-3,6-Diazabicyclo[3.1.1]heptane supplier," catering to research institutions and pharmaceutical companies. Its role in peptide mimetics and enzyme inhibitors further underscores its industrial importance.

In summary, 3-methyl-3,6-Diazabicyclo[3.1.1]heptane (CAS No. 1059700-16-1) is a versatile and highly sought-after compound in both academic and industrial settings. Its structural uniqueness, combined with its broad applicability in drug development and material science, ensures its continued prominence in chemical research. As scientific inquiries evolve, this compound is likely to remain at the forefront of innovations in bioactive molecule design and therapeutic discovery.